N-(1,3-benzodioxol-5-yl)-4-bromobenzenesulfonamide

• Molecular Formula: C13H10BrNO4S
• Molecular Weight: 356.19 g/mol
• IUPAC Name: N-(1,3-benzodioxol-5-yl)-4-bromobenzenesulfonamide
• InChI: InChI=1S/C13H10BrNO4S/c14-9-1-4-11(5-2-9)20(16,17)15-10-3-6-12-13(7-10)19-8-18-12/h1-7,15H,8H2
• InChI Key: BHMMKEDVSRNDRD-UHFFFAOYSA-N
• SMILES: C1OC2=C(O1)C=C(C=C2)NS(=O)(=O)C3=CC=C(C=C3)Br

Description

N-(1,3-benzodioxol-5-yl)-4-bromobenzenesulfonamide, also known as NBBS, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound belongs to the class of sulfonamides, which are known for their antibacterial and antifungal properties. However, the focus of

Mechanism of Action

The mechanism of action of N-(1,3-benzodioxol-5-yl)-4-bromobenzenesulfonamide involves the inhibition of protein-protein interactions. N-(1,3-benzodioxol-5-yl)-4-bromobenzenesulfonamide binds to a specific site on one of the proteins, preventing it from interacting with its binding partner. This results in the disruption of the biological function of the protein complex, allowing researchers to study the individual functions of each protein.
Biochemical and Physiological Effects
N-(1,3-benzodioxol-5-yl)-4-bromobenzenesulfonamide has been shown to have a range of biochemical and physiological effects, depending on the specific protein-protein interaction being targeted. For example, N-(1,3-benzodioxol-5-yl)-4-bromobenzenesulfonamide has been used to study the role of protein-protein interactions in cancer cell migration and invasion. In this context, N-(1,3-benzodioxol-5-yl)-4-bromobenzenesulfonamide inhibits the interaction between two proteins that are involved in regulating the cytoskeleton, resulting in the disruption of the cancer cell's ability to migrate and invade.

Advantages and Limitations for Lab Experiments

One of the key advantages of using N-(1,3-benzodioxol-5-yl)-4-bromobenzenesulfonamide in lab experiments is its selectivity for specific protein-protein interactions. This allows researchers to study the function of individual proteins without affecting other biological processes. However, one limitation of N-(1,3-benzodioxol-5-yl)-4-bromobenzenesulfonamide is that it may not be effective for all protein-protein interactions, as the binding site for N-(1,3-benzodioxol-5-yl)-4-bromobenzenesulfonamide may not be present on all proteins.

Future Directions

There are several future directions for research involving N-(1,3-benzodioxol-5-yl)-4-bromobenzenesulfonamide. One potential application is in the development of new drugs for the treatment of cancer and other diseases. N-(1,3-benzodioxol-5-yl)-4-bromobenzenesulfonamide could be used as a starting point for the development of new compounds that target specific protein-protein interactions involved in disease processes. Additionally, N-(1,3-benzodioxol-5-yl)-4-bromobenzenesulfonamide could be used in the development of new tools for studying protein-protein interactions, such as biosensors or imaging agents. Finally, further research is needed to fully understand the limitations and potential applications of N-(1,3-benzodioxol-5-yl)-4-bromobenzenesulfonamide in scientific research.

Synthesis Methods

The synthesis method of N-(1,3-benzodioxol-5-yl)-4-bromobenzenesulfonamide involves the reaction of 4-bromobenzenesulfonyl chloride with 1,3-benzodioxole-5-amine in the presence of triethylamine. This reaction results in the formation of N-(1,3-benzodioxol-5-yl)-4-bromobenzenesulfonamide as a white solid. The purity of the compound can be improved by recrystallization from ethanol.

Scientific Research Applications

N-(1,3-benzodioxol-5-yl)-4-bromobenzenesulfonamide has been studied for its potential applications in various scientific research fields, including biochemistry, pharmacology, and neuroscience. One of the primary uses of N-(1,3-benzodioxol-5-yl)-4-bromobenzenesulfonamide is as a tool for studying the role of protein-protein interactions in biological systems. N-(1,3-benzodioxol-5-yl)-4-bromobenzenesulfonamide can be used to selectively inhibit the interaction between two proteins, allowing researchers to study the function of each protein independently.